1-[2-(1-Thia-4-azaspiro[5.5]undecan-4-yl)ethyl]pyrrolidine-2,5-dione

• IUPAC Name: 1-[2-(1-thia-4-azaspiro[5.5]undecan-4-yl)ethyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C15H24N2O2S/c18-13-4-5-14(19)17(13)9-8-16-10-11-20-15(12-16)6-2-1-3-7-15/h1-12H2
• InChI Key: LJEXZBJAJOXQOH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)CN(CCS2)CCN3C(=O)CCC3=O
• Molecular Formula: C15H24N2O2S
• Molecular Weight: 296.4 g/mol

Description

1-[2-(1-Thia-4-azaspiro[5.5]undecan-4-yl)ethyl]pyrrolidine-2,5-dione is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. It is also known as TAU-234 and belongs to the class of spirocyclic pyrrolidines.

Mechanism of Action

TAU-234 works by inhibiting the activity of enzymes that are involved in the production of reactive oxygen species (ROS) and inflammatory cytokines. This leads to a decrease in oxidative stress and inflammation, which are both implicated in the development and progression of neurodegenerative and inflammatory diseases.
Biochemical and Physiological Effects:
Studies have shown that TAU-234 can improve cognitive function and memory in animal models of Alzheimer's disease. It has also been shown to reduce inflammation and oxidative stress in various tissues, including the brain, liver, and kidney. Additionally, TAU-234 has been found to have low toxicity and does not cause any significant adverse effects.

Advantages and Limitations for Lab Experiments

One advantage of TAU-234 is its high yield and purity, which makes it suitable for use in lab experiments. It is also relatively stable and can be stored for long periods without significant degradation. However, one limitation is that it has only been studied in animal models and its efficacy and safety in humans are yet to be established.

Future Directions

There are several future directions for the study of TAU-234. One potential direction is to investigate its potential therapeutic effects in human clinical trials. Another direction is to study its mechanism of action in more detail to identify potential targets for drug development. Additionally, the use of TAU-234 in combination with other drugs or therapies could also be explored to enhance its therapeutic effects.
Conclusion:
In conclusion, TAU-234 is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to establish the efficacy and safety of TAU-234 in humans and to explore its potential therapeutic applications.

Synthesis Methods

The synthesis of TAU-234 involves the reaction of 1,4-dithiane-2,5-diol with 2-bromoethylamine hydrobromide followed by the reaction with 1,2,3,6-tetrahydrophthalic anhydride. The resulting product is then treated with hydrogen peroxide and sodium hydroxide to obtain TAU-234 in high yield and purity.

Scientific Research Applications

TAU-234 has been studied for its potential therapeutic properties in various scientific research studies. It has been found to have neuroprotective effects and can potentially be used in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. TAU-234 has also been shown to have anti-inflammatory properties and can be used in the treatment of inflammatory diseases such as arthritis.